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Compound of Interest

Compound Name: CESIUM SELENATE

Cat. No.: B1143492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of cesium
selenate (Cs₂SeO₄), a compound of interest in various scientific fields. The following sections

detail its crystallographic data, the experimental protocols for its structural determination, and

visualizations of the experimental workflow and structural relationships.

Crystal Structure Data
The crystal structure of cesium selenate has been determined by single-crystal X-ray

diffraction. The compound crystallizes in the orthorhombic system.[1][2] The key

crystallographic data are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement for Cesium Selenate[1][3]
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Parameter Value

Chemical Formula Cs₂SeO₄

Formula Weight 408.77 g/mol

Crystal System Orthorhombic

Space Group Pnam

a 8.3777 (8) Å

b 11.276 (2) Å

c 6.434 (2) Å

α 90°

β 90°

γ 90°

Volume 607.8 (2) Å³

Z 4

Calculated Density 4.46 Mg/m³

Radiation Mo Kα (λ = 0.71069 Å)

Temperature 293 K

R-factor 0.048

Reflections Collected 3348

Table 2: Atomic Positional and Anisotropic Thermal Parameters (Å²)[1]
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Atom x y z U₁₁ U₂₂ U₃₃ U₁₂ U₁₃ U₂₃

Se
0.2348

2 (6)

0.4187

7 (3)
0.2500

0.0151

(2)

0.0133

(1)

0.0136

(2)

-0.000

2 (1)
0 0

Cs(1)
0.1767

6 (4)

0.0900

1 (3)
0.2500

0.0232

(1)

0.0228

(1)

0.0195

(1)

0.0006

2 (9)
0 0

Cs(2)
-0.015

13 (4)

0.3155

3 (3)

-0.250

0

0.0210

(1)

0.0189

(1)

0.0263

(2)

-0.001

6 (1)
0 0

O(1)
0.2982

(4)

0.5435

(2)
0.2500

0.034

(1)

0.019

(1)

0.041

(2)

-0.005

(1)
0 0

O(2)
0.0441

(4)

0.3887

(3)
0.2500

0.031

(1)

0.038

(1)

0.023

(1)

0.009

(1)
0 0

O(3)
0.3014

(3)

0.3533

(2)

0.0635

(4)

0.024

(1)

0.031

(1)

0.025

(1)

0.0019

(9)

-0.003

(1)

-0.006

(1)

Table 3: Selected Bond Distances and Angles[1]

Bond Distance (Å) Angle Degree (°)

Se-O(1) 1.638 (3) O(1)-Se-O(2) 107.9 (1)

Se-O(2) 1.633 (4) O(1)-Se-O(1)ⁱ 109.8 (2)

Se-O(3) 1.639 (3) O(1)-Se-O(3) 110.3 (2)

O(2)-Se-O(3) 110.6 (3)

Cs(1)-O 3.038 (5) - 3.872 (6)

Cs(2)-O 3.038 (5) - 3.872 (6)

Experimental Protocols
Crystal Growth: Single crystals of Cs₂SeO₄ were grown isothermally at 310 K from an aqueous

solution with a pH of 4.5.[1] The solution contained a stoichiometric molar ratio of cesium
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hydroxide (CsOH) and selenic acid (H₂SeO₄).[1] This method yielded colorless crystals of good

optical quality.[1]

X-ray Diffraction Data Collection: A prismatic crystal with dimensions of 0.31 x 0.15 x 0.15 mm

was selected for the analysis.[1] The intensity data were collected using an Enraf-Nonius CAD-

4 four-circle diffractometer.[1] Graphite-monochromated Mo Kα radiation (λ = 0.71069 Å) was

used as the X-ray source.[1]

Structure Solution and Refinement: The structure was solved and refined to a final R-factor of

0.048 for 3348 observed reflections.[1] The weighted R-factor (wR) was 0.063.[1] The

refinement process involved 41 variables, and the maximum peak in the final difference Fourier

synthesis was 0.73 eÅ⁻³.[1]

Visualizations
The following diagrams illustrate the experimental workflow for the crystal structure

determination of cesium selenate and the logical relationship of its structural parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cesium Selenate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143492#cesium-selenate-crystal-structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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